ethyl 5'-{[(benzoylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate

• IUPAC Name: ethyl 2-(benzoylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C19H16N2O3S3/c1-2-24-18(23)15-13(14-9-6-10-26-14)11-27-17(15)21-19(25)20-16(22)12-7-4-3-5-8-12/h3-11H,2H2,1H3,(H2,20,21,22,25)
• InChI Key: MIJHBZAUVSALFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CS2)NC(=S)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H16N2O3S3
• Molecular Weight: 416.5 g/mol

Description

Ethyl 5'-{[(benzoylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including materials science, electronics, and biomedicine.

Scientific Research Applications

Ethyl 5'-{[(benzoylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate has been extensively studied for its potential applications in various scientific fields. In materials science, it has been used as a building block for the synthesis of novel organic semiconductors with potential applications in electronic devices. In biomedicine, it has been studied for its potential as a fluorescent probe for imaging biological systems and as a potential therapeutic agent for the treatment of various diseases.

Mechanism of Action

The mechanism of action of Ethyl 5'-{[(benzoylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate is not fully understood. However, studies have suggested that it may act as a fluorescent probe by binding to specific biomolecules and emitting light upon excitation. In addition, it may have potential therapeutic effects by modulating certain biochemical pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not have any significant biochemical or physiological effects on cells or organisms. However, further studies are needed to fully understand its safety profile and potential effects on biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 5'-{[(benzoylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate is its versatility in various scientific fields. It can be easily synthesized and modified to suit different research applications. However, one of the limitations is its relatively low solubility in common solvents, which may affect its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 5'-{[(benzoylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate. One potential direction is the development of novel organic semiconductors based on this compound for use in electronic devices. Another direction is the further exploration of its potential as a fluorescent probe for imaging biological systems. Additionally, more studies are needed to fully understand its potential therapeutic effects and safety profile for use in biomedicine.